Cas no 139083-21-9 (tjipanazole B)

• Product Name: tjipanazole B
• CAS No: 139083-21-9
• MF: C₂₃H₁₈Cl₂N₂O₄
• MW: 457.306024074554
• CID: 2050872
• PubChem ID: 11340058
• Update Time: 2025-04-21

tjipanazole B Chemical and Physical Properties

Names and Identifiers

• tjipanazole B
• MLS004488963
• (2R,3R,4S,5R)-2-(3,8-dichloro-11H-indolo[2,3-a]carbazol-12-yl)oxane-3,4,5-triol
• 139083-21-9
• (2R,3R,4S,5R)-2-(3,8-dichloro-11H-indolo(2,3-a)carbazol-12-yl)oxane-3,4,5-triol
• CHEBI:212532
• SMR003287607

• Inchi： 1S/C23H18Cl2N2O4/c24-10-2-6-17-15(7-10)14-5-4-13-12-3-1-11(25)8-16(12)26-19(13)20(14)27(17)23-22(30)21(29)18(28)9-31-23/h1-8,18,21-23,26,28-30H,9H2/t18-,21-,22-,23+/m0/s1
• InChI Key： XTRRPGKBCKWWND-FDTGPBLFSA-N
• SMILES： C1C=C2N([C@@H]3OC[C@H](O)[C@H](O)[C@@H]3O)C3C4NC5C=C(Cl)C=CC=5C=4C=CC=3C2=CC=1Cl

Computed Properties

• Exact Mass: 456.0643624Da
• Monoisotopic Mass: 456.0643624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.468
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrrolocarbazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles Pyrrolocarbazoles